Cas no 73851-47-5 ( )
structure
Product Name:
CAS No:73851-47-5
MF:C13H15N7O4
MW:333.302701234818
CID:978551
PubChem ID:320695
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4,5-diamino-9-(β-D-ribofuranosyl)pyrrolo<2,3-d:5,4-d'>dipyrimidine
- AC1L82RH
- NSC-269140
- NSC269140
- 73851-47-5
- DTXSID40313343
-
-
- Inchi: 1S/C13H15N7O4/c14-9-5-6-10(15)17-3-19-12(6)20(11(5)18-2-16-9)13-8(23)7(22)4(1-21)24-13/h2-4,7-8,13,21-23H,1H2,(H2,14,16,18)(H2,15,17,19)
- InChI Key: OXIVVHUENDRVBE-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C2C(=C(N)N=CN=2)C2=C(N)N=CN=C12)O)O
Computed Properties
- Exact Mass: 333.11900
- Monoisotopic Mass: 333.11855199g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 178Ų
Experimental Properties
- PSA: 178.45000
- LogP: -0.68720
Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
73851-47-5 ( ) Related Products
- 16789-55-2(4H-Pyrrolo[2,3-d]pyrimidin-4-imine,3,7-dihydro-3-methyl-7-b-D-ribofuranosyl-, monohydriodide (9CI))
- 40725-89-1(2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolan-3-ol)
- 64526-34-7(Ara-tubercidin)
- 72933-38-1(1-(4-amino-pyrrolo[2,3-d]pyrimidin-7-yl)-beta-D-1-deoxy-ribofuranose)
- 443642-29-3(MK-0608)
- 73851-58-8(Nsc310135)
- 60129-59-1((2R,3S,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol)
- 69-33-0(Tubercidin)
- 76081-84-0(1-(4-amino-pyrrolo[2,3-d]pyrimidin-7-yl)-beta-D-1-deoxy-ribofuranose)
- 64526-29-0(Xylotuberin)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk